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Compound of Interest

Compound Name: Bmdpc

Cat. No.: B1195021

Get Quote

Disclaimer: The identifier "Bmdpc" is not a standard chemical name. Based on available safety

data sheets, "Bmdpc" corresponds to Technical Petrolatum (CAS No. 8009-03-8), a semi-solid

hydrocarbon mixture.[1] This guide provides essential safety and logistical information for

handling this substance in a laboratory setting.

Technical Petrolatum is generally considered to have a low level of hazard in its solid state at

ambient temperatures.[2][3] The primary risks are associated with handling the material when

heated and the potential for mild skin or eye irritation.[2] It is crucial to handle this substance in

accordance with good industrial hygiene and safety practices.[4][5][6]

Personal Protective Equipment (PPE)
Appropriate PPE is critical to ensure safety when handling Technical Petrolatum. The following

table summarizes the recommended equipment for various laboratory activities.
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Activity
Eye/Face

Protection
Hand Protection

Protective

Clothing

Respiratory

Protection

Routine Handling

(Solid/Ambient

Temp)

Safety glasses

Nitrile or Viton

gloves

recommended.

[7] Note:

Petroleum-based

products can

degrade latex

gloves.[8]

Lab coat
Not generally

required.

Handling Molten

Material

Safety goggles

or face shield

Insulated, heat-

resistant gloves

Thermal-

protective apron

over a lab coat

Not required if

ventilation is

adequate. If

fumes are

generated, use a

mask with

organic vapor

absorbers.[9]

Weighing/Transf

er (Solid)
Safety glasses

Nitrile or Viton

gloves
Lab coat Not required.

Spill Cleanup Safety goggles
Nitrile or Viton

gloves

Lab coat or

coveralls

Not required for

small spills.

Operational and Disposal Plans
Adherence to proper procedures is essential for the safe handling and disposal of Technical

Petrolatum.

Handling and Storage:

General Handling: Avoid contact with eyes and skin.[7] Handle in a well-ventilated area.[6]

Heating: When melting the substance, do not heat for extended periods above the

temperature needed for fluidity (approximately 70°C).[3] Boiling the material presents a

flammability risk.[10]
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Ignition Sources: Keep the material away from open flames, sparks, and other sources of

ignition as it may burn, though it does not ignite readily.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[2][7]

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container, protected

from light.[3][6]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of clean water. If irritation persists, seek

medical attention.[2][9] For contact with molten material, flush the affected eye with cold

water and seek immediate medical attention.[2]

Skin Contact: Wash the affected area with soap and water.[4] For contact with the molten

substance, immerse the affected area in cold water without attempting to remove the

material from the skin, and seek immediate medical attention.[2]

Inhalation: If respiratory symptoms occur due to exposure to fumes from the molten material,

move the individual to fresh air.[2][9]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[4][9]

Spill Cleanup Protocol:

Ensure the area is well-ventilated.

Remove all potential sources of ignition.[5]

Wearing the appropriate PPE, contain the spill.

For cleanup, use an absorbent material like dry sand or earth.[5]

Collect the absorbed material and place it in a suitable container for disposal.

Clean the spill area thoroughly.

Disposal Plan:
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Waste should be disposed of in compliance with all local, state, and federal regulations.[11]

Do not discharge into sewers or waterways to prevent environmental contamination.[9]

Whenever possible, waste material should be recovered or recycled.[9][12]

Landfilling should be considered a last resort for disposal.[12]

Safe Handling Workflow
The following diagram illustrates the key stages of the safe handling workflow for Technical

Petrolatum in a laboratory setting.
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Caption: Workflow for Safe Handling of Technical Petrolatum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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